(2Z)-2-[(3-chloro-4-methylphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3-chloro-4-methylphenyl)imino-8-methoxy-N-(1,3-thiazol-2-yl)chromene-3-carboxamide
• InChI: InChI=1S/C21H16ClN3O3S/c1-12-6-7-14(11-16(12)22)24-20-15(19(26)25-21-23-8-9-29-21)10-13-4-3-5-17(27-2)18(13)28-20/h3-11H,1-2H3,(H,23,25,26)
• InChI Key: LKLLYWBNBSDZRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)NC4=NC=CS4)Cl
• Molecular Formula: C21H16ClN3O3S
• Molecular Weight: 425.9 g/mol

Description

(2Z)-2-[(3-chloro-4-methylphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H16ClN3O3S and its molecular weight is 425.89. The purity is usually 95%.
BenchChem offers high-quality (2Z)-2-[(3-chloro-4-methylphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-[(3-chloro-4-methylphenyl)imino]-8-methoxy-N-(1,3-thiazol-2-yl)-2H-chromene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Functionalized Chromenes : A study by Azab and Latif (2012) discusses the synthesis of various functionalized chromenes starting from 2-imino-N-phenyl-2H-chromene-3-carboxamide, which is closely related to the compound . These chromenes include diverse derivatives with potential applications in various fields of research (Azab & Latif, 2012).

• X-ray Analysis of Chromene Derivatives : Dyachenko et al. (2020) conducted a study that involved the condensation of salicylaldehyde with CH acids to afford 3-substituted chromen-2-ones. This study provides insight into the structural aspects of similar chromene compounds, which can be crucial for understanding the properties of the compound (Dyachenko et al., 2020).

• Alternative Synthesis Routes : Shahinshavali et al. (2021) describe an alternative synthesis route for a compound closely related to the one , which could offer insights into more efficient or novel synthesis methods for similar compounds (Shahinshavali et al., 2021).

Biological Activity and Applications

• Antimicrobial Activity : Raval et al. (2012) synthesized 4-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide compounds and evaluated their antimicrobial activity. This study suggests potential antimicrobial applications for similar chromene derivatives (Raval et al., 2012).

• Cytotoxic Agents : Gill et al. (2016) synthesized novel 2-imino-2H-chromene-3(N-aryl)carboxamides and evaluated their cytotoxic activity against human cancer cell lines. This research indicates the potential application of similar compounds in cancer research (Gill et al., 2016).